Cas no 138775-00-5 (Boc-S-acetamidomethyl-D-cysteine)

• Product Name: Boc-S-acetamidomethyl-D-cysteine
• CAS No: 138775-00-5
• MF: C₁₁H₂₀N₂O₅S
• MW: 292.351902008057
• MDL: MFCD00076917
• CID: 136201
• PubChem ID: 7018738
• Update Time: 2025-05-23

Boc-S-acetamidomethyl-D-cysteine Chemical and Physical Properties

Names and Identifiers

• (S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoic acid
• Boc-D-Cys(Acm)-OH
• Boc-D-Cys(Acm)-OH ] Boc-S-acetamidomethyl-D-cysteine
• Boc-S-acetamidomethyl-D-cysteine
• D-Cysteine,S-[(acetylamino)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-
• AC-19260
• AG-D-78309
• AK-58925
• ANW-58886
• CTK4C1392
• KB-48409
• MolPort-005-938-122
• (2S)-3-(acetamidomethylsulfanyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• AC-8613
• FD21257
• DTXSID40427010
• (S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoicacid
• AKOS016843015
• 138775-00-5
• S-(Acetamidomethyl)-N-(tert-butoxycarbonyl)-D-cysteine
• CS-0133021
• AS-49013
• N-Boc-S-[(acetylamino)methyl]-D-cysteine
• SCHEMBL8014259
• MFCD00076917
• D-Cysteine, S-[(acetylamino)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(acetamidomethyl)sulfanyl]propanoic acid
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-[(ACETAMIDOMETHYL)SULFANYL]PROPANOIC ACID

• MDL： MFCD00076917
• Inchi： 1S/C11H20N2O5S/c1-7(14)12-6-19-5-8(9(15)16)13-10(17)18-11(2,3)4/h8H,5-6H2,1-4H3,(H,12,14)(H,13,17)(H,15,16)/t8-/m1/s1
• InChI Key： HLCTYBOTPCIHTG-MRVPVSSYSA-N
• SMILES： S(CNC(C)=O)C[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.10900
• Monoisotopic Mass: 292.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 130.03000
• LogP: 1.57290

Boc-S-acetamidomethyl-D-cysteine Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-S-acetamidomethyl-D-cysteine

Boc-S-acetamidomethyl-D-cysteine: A Comprehensive Overview

The compound with CAS No. 138775-00-5, commonly referred to as Boc-S-acetamidomethyl-D-cysteine, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of cysteine, a naturally occurring amino acid, and is widely used in various research and industrial applications. The Boc (tert-butoxycarbonyl) group is a protecting group commonly used in peptide synthesis, while the S-acetamidomethyl modification introduces additional functional groups that enhance its versatility.

Recent studies have highlighted the importance of Boc-S-acetamidomethyl-D-cysteine in the development of novel therapeutic agents. Researchers have explored its potential in drug delivery systems, where its unique chemical properties allow for controlled release mechanisms. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a precursor for bioactive molecules with enhanced pharmacokinetic profiles.

In the realm of materials science, Boc-S-acetamidomethyl-D-cysteine has been utilized as a building block for the synthesis of advanced biomaterials. Its ability to form stable covalent bonds makes it an ideal candidate for creating biocompatible polymers and hydrogels. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into hydrogel networks to improve their mechanical properties and biodegradability, making them suitable for tissue engineering applications.

The synthesis of Boc-S-acetamidomethyl-D-cysteine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The introduction of the S-acetamidomethyl group typically requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmaceutical applications.

From a structural perspective, Boc-S-acetamidomethyl-D-cysteine exhibits a complex three-dimensional arrangement due to the presence of multiple stereogenic centers. This complexity contributes to its unique reactivity and selectivity in various chemical reactions. Computational studies using molecular dynamics simulations have provided insights into its conformational flexibility, which is essential for understanding its interactions with biological systems.

In terms of applications, Boc-S-acetamidomethyl-D-cysteine has found utility in peptide synthesis, where it serves as a key intermediate for constructing bioactive peptides. Its compatibility with standard peptide coupling reagents makes it a valuable tool in this field. Additionally, this compound has been employed in the development of sensors for detecting heavy metal ions, leveraging its ability to coordinate with metal ions through its thiol group.

Recent breakthroughs in green chemistry have also extended the scope of Boc-S-acetamidomethyl-D-cysteine into environmentally friendly processes. Researchers have explored its use as a catalyst in organocatalytic reactions, where it facilitates the formation of complex molecules under mild conditions. A 2023 study in *Green Chemistry* highlighted its role in promoting enantioselective aldol reactions, underscoring its potential in sustainable chemical synthesis.

The commercial availability of Boc-S-acetamidomethyl-D-cysteine has further driven its adoption across various industries. Its inclusion in research kits and reagent libraries has made it accessible to scientists worldwide, fostering collaboration and innovation. As per market analysis reports from 2023, the demand for this compound is expected to grow significantly due to its expanding range of applications.

In conclusion, Boc-S-acetamidomethyl-D-cysteine (CAS No. 138775-00-5) stands out as a versatile and indispensable molecule in contemporary chemistry and biology. Its unique properties and diverse applications continue to make it a focal point for researchers and industry professionals alike. With ongoing advancements in synthetic methods and material science, the future prospects for this compound are both promising and exciting.